Cas no 358641-30-2 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-)

• Product Name: 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-
• CAS No: 358641-30-2
• MF: C₁₁H₁₄N₆O₂S
• MW: 294.332859516144
• CID: 1473855
• Update Time: 2024-08-24

1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propenylthio)-
• 1H-1,2,4-Triazole, 3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(2-propen-1-ylthio)-

• Inchi： 1S/C11H14N6O2S/c1-4-6-20-11-12-10(13-14-11)9-8(17(18)19)7(5-2)15-16(9)3/h4H,1,5-6H2,2-3H3,(H,12,13,14)
• InChI Key： ADVHQKCLKWXTIZ-UHFFFAOYSA-N
• SMILES： N1C(SCC=C)=NC(C2N(C)N=C(CC)C=2[N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 294.09012

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 529.6±60.0 °C(Predicted)
• PSA: 102.53
• pka: 7.20±0.40(Predicted)